Cas no 2137813-29-5 (1-(4-amino-1H-imidazol-1-yl)-3-(pyrrolidin-1-yl)propan-2-ol)

• Product Name: 1-(4-amino-1H-imidazol-1-yl)-3-(pyrrolidin-1-yl)propan-2-ol
• CAS No: 2137813-29-5
• MF: C₁₀H₁₈N₄O
• MW: 210.276121616364
• CID: 6206438
• PubChem ID: 165787296
• Update Time: 2025-11-06

1-(4-amino-1H-imidazol-1-yl)-3-(pyrrolidin-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-amino-1H-imidazol-1-yl)-3-(pyrrolidin-1-yl)propan-2-ol
• EN300-804360
• 2137813-29-5

• Inchi： 1S/C10H18N4O/c11-10-7-14(8-12-10)6-9(15)5-13-3-1-2-4-13/h7-9,15H,1-6,11H2
• InChI Key： RTVNMRMBNKHKKN-UHFFFAOYSA-N
• SMILES： OC(CN1C=NC(=C1)N)CN1CCCC1

Computed Properties

• Exact Mass: 210.14806121g/mol
• Monoisotopic Mass: 210.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 67.3Ų

Additional information on 1-(4-amino-1H-imidazol-1-yl)-3-(pyrrolidin-1-yl)propan-2-ol

Comprehensive Overview of 1-(4-amino-1H-imidazol-1-yl)-3-(pyrrolidin-1-yl)propan-2-ol (CAS No. 2137813-29-5)

The compound 1-(4-amino-1H-imidazol-1-yl)-3-(pyrrolidin-1-yl)propan-2-ol, with the CAS number 2137813-29-5, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring both an imidazole and a pyrrolidine moiety, makes it a promising candidate for various applications, including drug discovery and enzyme inhibition studies. Researchers are particularly interested in its potential role as a kinase inhibitor or GPCR modulator, given its structural similarity to known bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and immunology. This compound's 4-amino-1H-imidazole core is a critical pharmacophore found in many FDA-approved drugs, such as histamine receptor antagonists and anticancer agents. Its pyrrolidine side chain further enhances its bioavailability and binding affinity, making it a versatile scaffold for medicinal chemistry optimization. These attributes align with current trends in precision medicine and personalized therapy, where molecular specificity is paramount.

From a synthetic perspective, 1-(4-amino-1H-imidazol-1-yl)-3-(pyrrolidin-1-yl)propan-2-ol exemplifies modern heterocyclic chemistry techniques. Its preparation often involves multi-step reactions, including N-alkylation and nucleophilic substitution, which are widely discussed in academic literature. The compound's chiral center at the propan-2-ol position also raises questions about enantioselective synthesis—a hot topic in asymmetric catalysis. Researchers frequently search for efficient synthetic routes or green chemistry alternatives to produce such molecules sustainably.

The physicochemical properties of CAS 2137813-29-5 further underscore its utility. With moderate logP values and hydrogen-bonding capacity, it exhibits favorable drug-likeness metrics, as per Lipinski's Rule of Five. Computational studies suggest its potential blood-brain barrier permeability, a feature highly sought after in central nervous system (CNS) drug development. These characteristics have spurred investigations into its ADME profiles (absorption, distribution, metabolism, and excretion), a critical focus area for pharmacokinetic optimization.

Beyond pharmaceuticals, this compound's imidazole-pyrrolidine hybrid structure has implications in material science. Its ability to form metal-organic frameworks (MOFs) or act as a ligand in catalysis is an emerging research frontier. Such applications resonate with the growing interest in multifunctional molecules that bridge gaps between disciplines. Notably, its thermal stability and solubility profile make it suitable for high-throughput screening platforms, a staple in modern drug discovery pipelines.

In conclusion, 1-(4-amino-1H-imidazol-1-yl)-3-(pyrrolidin-1-yl)propan-2-ol represents a compelling case study in structure-activity relationship (SAR) exploration. Its CAS 2137813-29-5 identifier links it to a broader ecosystem of bioactive intermediates and therapeutic leads. As the scientific community continues to prioritize molecular diversity and targeted drug design, compounds like this will remain at the forefront of innovation. Future studies may explore its polypharmacology or repurpose it for rare disease treatments, aligning with global health priorities.